Cas no 879127-21-6 (N-(3-Aminophenyl)cyclopropanecarboxamide)

• Product name: N-(3-Aminophenyl)cyclopropanecarboxamide
• CAS No: 879127-21-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD08593589
• CID: 1004902
• PubChem ID: 16228716

N-(3-Aminophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminophenyl)cyclopropanecarboxamide
• Z239120314
• CAPDPGRIQUJAGR-UHFFFAOYSA-N
• SS-5265
• AKOS000132574
• SCHEMBL4230443
• N-(3-Aminophenyl)-cyclopropane-carboxamide
• DTXSID50585534
• FT-0678237
• 879127-21-6
• EN300-30601
• BB 0218405
• MFCD08593589
• STK411545
• G72524
• DA-16970
• BBL013940
• ALBB-002185

• MDL： MFCD08593589
• Inchi： InChI=1S/C10H12N2O/c11-8-2-1-3-9(6-8)12-10(13)7-4-5-7/h1-3,6-7H,4-5,11H2,(H,12,13)
• InChI Key： CAPDPGRIQUJAGR-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC2=CC=CC(N)=C2

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

N-(3-Aminophenyl)cyclopropanecarboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT